Cas no 2229458-89-1 (4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid
• CAS No: 2229458-89-1
• MF: C₁₄H₁₆F₂O₂S
• MW: 286.337450027466
• CID: 5778852
• PubChem ID: 165974721
• Update Time: 2025-05-24

4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1970782
• 2229458-89-1
• 4,4-difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexane-1-carboxylic acid
• 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid

• Inchi： 1S/C14H16F2O2S/c1-19-11-5-3-2-4-10(11)13(12(17)18)6-8-14(15,16)9-7-13/h2-5H,6-9H2,1H3,(H,17,18)
• InChI Key： CTFKIRPAYCCJSK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(C(=O)O)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 286.08390725g/mol
• Monoisotopic Mass: 286.08390725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid (CAS No. 2229458-89-1)

4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid, identified by the CAS number 2229458-89-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexane ring substituted with a phenyl group and fluoro and methylsulfanyl functional groups. The presence of these substituents imparts distinct chemical properties that make it a promising candidate for further exploration in drug development and biochemical applications.

The fluoro and methylsulfanyl groups in the molecule are particularly noteworthy due to their ability to influence the electronic and steric properties of the compound. Fluorine atoms are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity, while methylsulfanyl groups can contribute to solubility and interactions with biological targets. These attributes have made this compound a subject of interest for researchers seeking to develop novel therapeutic agents with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The structural motif of 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid aligns well with this trend, as it combines elements that are often associated with high-affinity binders. For instance, the cyclohexane ring provides a rigid scaffold that can be optimized for receptor interactions, while the phenyl group offers a platform for further derivatization to enhance specificity.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Studies have shown that molecules with similar structural features can interact with receptors involved in neurotransmitter signaling. The fluoro and methylsulfanyl substituents may play a crucial role in modulating these interactions, potentially leading to the discovery of new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Furthermore, the compound's chemical stability makes it an attractive candidate for formulation into drug candidates. The presence of fluorine atoms can enhance resistance to enzymatic degradation, which is a common challenge in drug development. This stability could translate into longer half-lives and improved bioavailability, making it more effective when administered orally or through other non-invasive routes.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid. Techniques such as molecular docking and virtual screening allow researchers to predict how different structural modifications might affect binding affinity and selectivity. These computational tools have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Advances in catalytic processes and green chemistry principles have reduced the environmental impact of synthetic routes while improving yields and purity. This has opened up new possibilities for large-scale production and commercialization.

In addition to its pharmaceutical applications, 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid may find utility in other areas such as agrochemicals or material science. Its unique properties could be leveraged to develop novel pesticides or specialty chemicals with enhanced performance characteristics.

The future research directions for this compound are multifaceted. One key area is exploring its potential as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties for targeted therapies.

Another promising avenue is investigating the compound's role in modulating immune responses. There is growing evidence suggesting that certain small molecules can influence immune cell function without significant side effects. The structural features of 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid make it a candidate for further exploration in this context.

In conclusion, 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexane-1-carboxylic acid (CAS No. 2229458-89-1) represents a fascinating molecule with diverse potential applications across multiple fields. Its unique structural composition and favorable chemical properties position it as a valuable asset in pharmaceutical research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.